Cas no 2227912-75-4 ((2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol)

• Product Name: (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol
• CAS No: 2227912-75-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6568618
• PubChem ID: 150166675
• Update Time: 2025-06-09

(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol
• 2227912-75-4
• EN300-1804984

• Inchi： 1S/C11H14O3/c1-8(12)6-9-2-3-10-11(7-9)14-5-4-13-10/h2-3,7-8,12H,4-6H2,1H3/t8-/m1/s1
• InChI Key： FINVWXDHWSVZNH-MRVPVSSYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C[C@@H](C)O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Additional information on (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol

Introduction to (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol (CAS No. 2227912-75-4)

(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol, also known by its CAS number 2227912-75-4, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodioxoles and exhibits unique structural and chemical properties that make it a valuable candidate for various applications, particularly in drug development.

The molecular structure of (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol consists of a 1,4-benzodioxin ring fused to a propanol moiety. The presence of the chiral center at the propanol group (C₂) imparts enantiomeric specificity to the molecule, which is crucial for its biological activity and pharmacological properties. The 1,4-benzodioxin ring is a common structural motif found in many natural products and synthetic compounds with diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

Recent studies have highlighted the potential of (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory effects, (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol has shown promise in neuroprotective applications. Research conducted at the University of California revealed that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol have also been investigated to assess its suitability for drug development. Studies have shown that this compound has good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary studies indicate that (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol is well-tolerated at therapeutic doses. However, more comprehensive toxicological assessments are necessary to fully understand its safety profile before advancing to human trials. Current research efforts are focused on optimizing the formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.

The synthesis of (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol has been extensively studied to develop efficient and scalable methods for large-scale production. One notable approach involves the use of asymmetric catalysis to achieve high enantiomeric purity. For example, a recent publication in the Tetrahedron Letters described a novel catalytic asymmetric synthesis route using a chiral phosphoric acid catalyst that yielded the desired enantiomer with excellent enantioselectivity (ee > 99%). This method not only improves the yield but also reduces the environmental impact by minimizing waste generation.

In conclusion, (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-y l)propan - 2 - ol strong > (CAS No . 〈 strong > 〈 / strong > ) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , coupled with favorable pharmacokinetic properties , makes it an attractive candidate for further research and development . Ongoing studies are expected to provide more insights into its mechanisms of action , safety profile , and clinical utility , paving the way for its potential use in treating various diseases . p > article > response >